N,N'-Ethylenebis(iodoacetamide)
Overview
Description
N,N’-Ethylenebis(iodoacetamide) is a homobifunctional sulfhydryl-reactive crosslinker . It has been used to conjugate groups in tubulin and can therefore be used as a probe for the conformational state of the tubulin molecule .
Synthesis Analysis
While specific synthesis methods for N,N’-Ethylenebis(iodoacetamide) were not found in the search results, it is known that it can be used in various chemical processes, including synthesis .Chemical Reactions Analysis
N,N’-Ethylenebis(iodoacetamide) is a valuable reagent in organic chemistry, catalyzing various reactions such as the formation of aldehydes, ketones, and carboxylic acids .Physical And Chemical Properties Analysis
The molecular weight of N,N’-Ethylenebis(iodoacetamide) is 395.96 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Tubulin Conformation Probe
N,N’-Ethylenebis(iodoacetamide) has been used to probe the conformational state of the tubulin molecule . Tubulin is a globular protein that is the main component of the microtubules in cells. By binding to tubulin, N,N’-Ethylenebis(iodoacetamide) can provide insights into the structure and function of these important cellular components .
Anticancer Research
In anticancer research, N,N’-Ethylenebis(iodoacetamide) has been used in the study of glochidiol, a natural triterpenoid . Glochidiol has shown potential antiproliferative activity in vitro, and N,N’-Ethylenebis(iodoacetamide) has been used to evaluate whether glochidiol directly binds to tubulin at the colchicine binding site .
Chemical Synthesis
N,N’-Ethylenebis(iodoacetamide) is a synthetic compound with versatile applications in chemical processes, including synthesis . It can be used in the synthesis of various organic compounds due to its reactivity.
Purification Processes
In addition to synthesis, N,N’-Ethylenebis(iodoacetamide) can also be used in purification processes . Its chemical properties can be leveraged to purify certain compounds in a mixture.
Analytical Techniques
N,N’-Ethylenebis(iodoacetamide) can be used in various analytical techniques . Its reactivity and ability to bind to certain molecules can be used to detect or quantify these molecules in a sample.
Study of Anticancer Drug Binding
N,N’-Ethylenebis(iodoacetamide) has been used in the study of the anticancer drug KXO1 (tirbanibulin) . It was used in an assay to determine that KXO1 binds to the colchicine-binding site on tubulin .
Mechanism of Action
Target of Action
N,N’-Ethylenebis(iodoacetamide) is a homobifunctional sulfhydryl-reactive crosslinker . Its primary targets are proteins with sulfhydryl groups, such as tubulin .
Mode of Action
N,N’-Ethylenebis(iodoacetamide) interacts with its targets by reacting with the sulfhydryl groups in proteins to form disulfide bonds . This reaction changes the structure and activity of the protein molecules .
Biochemical Pathways
Given its interaction with tubulin, it can be inferred that it may affect microtubule dynamics and related cellular processes .
Result of Action
The result of N,N’-Ethylenebis(iodoacetamide)'s action is the alteration of the structure and activity of its target proteins . For instance, it has been used to conjugate groups in tubulin, thereby affecting the conformational state of the tubulin molecule .
Action Environment
For instance, it should be stored at 2-8℃ . Also, it should be handled with care as it may be irritating to the skin, eyes, and respiratory system .
Safety and Hazards
properties
IUPAC Name |
2-iodo-N-[2-[(2-iodoacetyl)amino]ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10I2N2O2/c7-3-5(11)9-1-2-10-6(12)4-8/h1-4H2,(H,9,11)(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFPCLMBTQOMLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC(=O)CI)NC(=O)CI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10I2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10222812 |
Source
|
| Record name | N,N'-Ethylenebis(iodoacetamide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10222812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Ethylenebis(iodoacetamide) | |
CAS RN |
7250-43-3 |
Source
|
| Record name | N,N′-1,2-Ethanediylbis[2-iodoacetamide] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7250-43-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Ethylenebis(iodoacetamide) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007250433 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N'-Ethylene-bis(iodoacetamide) | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30028 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N,N'-Ethylenebis(iodoacetamide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10222812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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